N-(3-chloro-4-methylphenyl)-2-phenylpropanamide

• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-phenylpropanamide
• InChI: InChI=1S/C16H16ClNO/c1-11-8-9-14(10-15(11)17)18-16(19)12(2)13-6-4-3-5-7-13/h3-10,12H,1-2H3,(H,18,19)
• InChI Key: UPCPZISHBPYKCZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)C2=CC=CC=C2)Cl

Description

N-(3-chloro-4-methylphenyl)-2-phenylpropanamide, also known as Clonazolam, is a designer drug that belongs to the benzodiazepine class of drugs. Clonazolam is a potent sedative and anxiolytic drug that has gained popularity among recreational drug users due to its high potency and availability on the internet. The chemical structure of Clonazolam is similar to other benzodiazepines, but it has a unique chemical structure that makes it more potent than other benzodiazepines.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-2-phenylpropanamide acts on the GABA-A receptor in the brain, which is responsible for inhibiting neurotransmitter release and reducing neuronal activity. N-(3-chloro-4-methylphenyl)-2-phenylpropanamide enhances the activity of the GABA-A receptor, which leads to increased inhibition of neurotransmitter release and reduced neuronal activity. This results in sedation, anxiolysis, muscle relaxation, and anticonvulsant effects.
Biochemical and physiological effects:
N-(3-chloro-4-methylphenyl)-2-phenylpropanamide has several biochemical and physiological effects on the body. It can cause sedation, anxiolysis, muscle relaxation, and anticonvulsant effects. It can also cause respiratory depression, hypotension, and amnesia. N-(3-chloro-4-methylphenyl)-2-phenylpropanamide can lead to dependence and withdrawal symptoms, which can be severe and life-threatening.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-2-phenylpropanamide has several advantages for lab experiments. It is a potent and selective GABA-A receptor agonist, which makes it useful for studying the mechanism of action of benzodiazepines. It has high affinity for the GABA-A receptor, which allows for precise dosing and control in experiments. However, N-(3-chloro-4-methylphenyl)-2-phenylpropanamide has several limitations for lab experiments. It is a potent sedative and anxiolytic drug, which can make it difficult to distinguish between its effects and those of other drugs. It can also cause respiratory depression and hypotension, which can be dangerous in lab animals.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-phenylpropanamide. One direction is to study the long-term effects of N-(3-chloro-4-methylphenyl)-2-phenylpropanamide use on the brain and body. Another direction is to study the effects of N-(3-chloro-4-methylphenyl)-2-phenylpropanamide on different neurotransmitter systems in the brain. Further research is needed to develop safer and more effective benzodiazepines that have fewer side effects and lower abuse potential.

Synthesis Methods

The synthesis method of N-(3-chloro-4-methylphenyl)-2-phenylpropanamide is complex and involves several steps. The first step involves the reaction of 3-chloro-4-methylbenzaldehyde with nitroethane to produce 3-chloro-4-methylphenyl-2-nitropropene. The second step involves the reduction of 3-chloro-4-methylphenyl-2-nitropropene with sodium borohydride to produce N-(3-chloro-4-methylphenyl)-2-nitropropanamide. The final step involves the reaction of N-(3-chloro-4-methylphenyl)-2-nitropropanamide with phenylmagnesium bromide to produce N-(3-chloro-4-methylphenyl)-2-phenylpropanamide.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-phenylpropanamide has been used in scientific research to study the effects of benzodiazepines on the central nervous system. It has been used to study the mechanism of action of benzodiazepines and their effects on neurotransmitter systems in the brain. N-(3-chloro-4-methylphenyl)-2-phenylpropanamide has also been used to study the pharmacokinetics and pharmacodynamics of benzodiazepines.